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Compound of Interest |

N,N-dimethyl-1H-pyrazole-4-
Compound Name:

sulfonamide
CAS No.: 1179901-00-8
Cat. No.: B1455386

Get Quote

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as

"privileged structures” due to their ability to interact with a wide array of biological targets. The
pyrazole ring is one such scaffold, renowned for its presence in numerous clinically significant
drugs.[1][2][3] When combined with the sulfonamide functional group, another well-established
pharmacophore, the resulting pyrazole sulfonamide moiety becomes a powerful building block
for the synthesis of novel therapeutic agents.[1][2] This guide focuses on a key exemplar of this
class: 1,3-dimethyl-1H-pyrazole-4-sulfonamide (CAS No. 88398-53-2). While the initial query
referenced "N,N-dimethyl," the widely cataloged and synthesized research chemical is the N-
unsubstituted sulfonamide, which is the subject of this technical review.

This document serves as a comprehensive resource for researchers, chemists, and drug
development professionals. It will provide an in-depth overview of the compound's identifiers
and properties, detailed synthesis protocols with mechanistic rationale, its applications as a
synthetic intermediate, and essential safety protocols. The aim is to provide not just data, but
actionable insights into leveraging this versatile molecule in a research and development
setting.
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Part 1: Chemical Identity and Physicochemical
Properties

Accurate identification and understanding of a compound's properties are the foundation of any
scientific investigation. 1,3-dimethyl-1H-pyrazole-4-sulfonamide is a heterocyclic organic
compound that serves as a valuable research chemical and synthetic intermediate.[4][5]

Key Identifiers and Properties

The essential identifiers and computed physicochemical properties are summarized below for

quick reference.

Property Value Source

CAS Number 88398-53-2 [4][51[61[7]
1,3-dimethyl-1H-pyrazole-4-

IUPAC Name ) [41061[7]
sulfonamide

Molecular Formula CsHoN302S [4151617]

Molecular Weight 175.21 g/mol [41051617]

Canonical SMILES CC1=NN(C=C1S(=0)(=O)N)C  [4][6][7]
FQQRVLUHFKWHRT-

InChl Key [4]
UHFFFAOYSA-N

Appearance White to off-white solid [6]

Purity Typically 297% [6]
Soluble in common organic

Solubility solvents such as DMSO and [4]
DMF.
Store at room temperature in a

Storage [6]1[8]

dry, well-ventilated place.

Part 2: Synthesis and Characterization
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The synthesis of 1,3-dimethyl-1H-pyrazole-4-sulfonamide is a robust and well-established two-
step process.[4] This procedure first involves the electrophilic sulfonation of the pyrazole ring to
form a sulfonyl chloride intermediate, which is then readily converted to the target sulfonamide

via amination.

Overall Synthesis Workflow

The logical flow from the starting material to the final, characterized product is outlined below.
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Step 1: Sulfonylation
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Step 2: Amination

Aqueous Ammonia (NH4OH)

1,3-Dimethyl-1H-pyrazole-4-sulfonamide

-
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Synthetic Derivatization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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